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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B033132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance characteristics of various

analytical methods for the determination of Buprofezin, a widely used insect growth regulator.

The following sections present a comprehensive overview of key performance indicators,

detailed experimental protocols, and a visual representation of a typical analytical workflow to

assist researchers in selecting the most appropriate method for their specific needs.

Performance Characteristics at a Glance
The selection of an analytical method for Buprofezin quantification is critical and depends on

factors such as the matrix, required sensitivity, and available instrumentation. The table below

summarizes the performance of common chromatographic techniques, offering a clear

comparison of their capabilities.
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Analytical
Method

Matrix

Limit of
Detection
(LOD)
(mg/kg)

Limit of
Quantificati
on (LOQ)
(mg/kg)

Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

GC-NPD Green Tea 0.01 - 0.05 - - < 20[1]

Coffee Beans - 0.033 - 0.065 74 - 108 -

Various

Crops
- 0.05 71 - 114 -

HPLC-UV Hulled Rice - 0.02 80.8 - 85.2 < 5[2]

Apple - 0.02 89.1 - 98.4 < 5[2]

Pear - 0.02 88.8 - 95.7 < 5[2]

Persimmon - 0.02 90.8 - 96.2 < 5[2]

HPLC-

MS/MS

Banana (Pulp

& Peel)
- 0.01 70 - 110 < 20[1]

Coffee - 0.01 70 - 110 < 20[1]

Paddy

Matrices &

Soil

- 0.02 79.67 - 98.33 -

GC-MS Cucumber - 0.01 78 10[3]

Cabbage &

Cauliflower

0.0013 -

0.0017

0.0043 -

0.0062
91.3 - 96.8 ≤ 2.7

Clementines - 0.01 75 - 124 1 - 13

Experimental Workflow
The analysis of Buprofezin residues in various matrices typically follows a standardized

workflow, from sample preparation to instrumental analysis. The following diagram illustrates

the key stages involved.
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Sample Preparation Sample Cleanup Instrumental Analysis

Sample Homogenization Extraction
Homogenized Sample Liquid-Liquid Partitioning

or QuEChERS
Sample Extract Column Chromatography

(e.g., Florisil, SPE)

Crude Extract GC or HPLC Analysis
(with appropriate detector)

Cleaned Extract Data Acquisition
& Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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